Cas no 1865-01-6 (p-Nitrophenyl Formate)

p-Nitrophenyl Formate is a reactive ester commonly employed as an acylating agent in organic synthesis and peptide chemistry. Its key advantage lies in its high reactivity toward nucleophiles, particularly amines and alcohols, facilitating efficient acylation reactions under mild conditions. The presence of the p-nitrophenoxy leaving group enhances its electrophilicity, enabling rapid and selective transformations. This compound is particularly useful in the synthesis of amides, esters, and other acyl derivatives, often yielding high-purity products with minimal side reactions. Its crystalline solid form and stability under standard storage conditions further contribute to its utility in laboratory and industrial applications. p-Nitrophenyl Formate is valued for its versatility and reliability in synthetic workflows.
p-Nitrophenyl Formate structure
p-Nitrophenyl Formate structure
Product Name:p-Nitrophenyl Formate
CAS No:1865-01-6
MF:C7H5NO4
MW:167.118901968002
MDL:MFCD00014713
CID:42099
PubChem ID:329748244
Update Time:2025-10-28

p-Nitrophenyl Formate Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrophenyl formate
    • 4-Nitrophenyl formate, (Formic acid 4-nitrophenyl ester)
    • (4-nitrophenyl) formate
    • p-Nitrophenyl Format
    • P-NITROPHENYL FORMATE
    • Formic acid,4-nitrophenyl ester
    • Formic acid,p-nitrophenyl ester
    • para-nitrophenyl formate
    • p-nitrophenyl chloroformate
    • Formicacid, p-nitrophenyl ester (7CI,8CI)
    • NSC 154301
    • SC 154301
    • TIMTEC-BB SBB008045
    • (4-nitrophenyl) methanoate
    • FORMIC ACID 4-NITROPHENYL ESTER
    • Formic acid, p-nitrophenyl ester
    • 4-Nitrophenyl formate >=97.0% (HPLC)
    • 4-Nitrophenyl formate, >=97.0% (HPLC)
    • CS-0112298
    • EINECS 217-473-6
    • NSC154301
    • FT-0619255
    • J-011970
    • NSC-154301
    • E85329
    • AKOS015892830
    • formic acid 4-nitro-phenyl ester
    • CHEMBL3272659
    • DTXSID8062026
    • 1865-01-6
    • NS00026104
    • 4-nitrophenylformate
    • AKOS006230573
    • AS-57614
    • MFCD00014713
    • SCHEMBL8433
    • Formic acid, 4-nitrophenyl ester
    • DTXCID8035893
    • Formic Acid 4-Nitrophenyl Ester; SC 154301;
    • FN26324
    • Formic acid 4-nitrophenyl ester;SC 154301
    • 217-473-6
    • p-Nitrophenyl Formate
    • MDL: MFCD00014713
    • Inchi: 1S/C7H5NO4/c9-5-12-7-3-1-6(2-4-7)8(10)11/h1-5H
    • InChI Key: IEXRKQFZXJSHOB-UHFFFAOYSA-N
    • SMILES: O(C=O)C1C=CC(=CC=1)[N+](=O)[O-]
    • BRN: 1950897

Computed Properties

  • Exact Mass: 167.02200
  • Monoisotopic Mass: 167.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Crystalline powder
  • Density: 1.363
  • Melting Point: 71-74 °C
  • Boiling Point: 279 °C at 760 mmHg
  • Flash Point: 142.8 °C
  • Refractive Index: 1.56
  • Water Partition Coefficient: Hydrolyzes in water. Soluble in dichloromethane.
  • PSA: 72.12000
  • LogP: 2.28910
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture & Light Sensitive
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

p-Nitrophenyl Formate Security Information

p-Nitrophenyl Formate Customs Data

  • HS CODE:2915120000
  • Customs Data:

    China Customs Code:

    2915120000

    Overview:

    2915120000 Formate.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2915120000 salts of formic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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Additional information on p-Nitrophenyl Formate

Introduction to p-Nitrophenyl Formate (CAS No. 1865-01-6)

p-Nitrophenyl Formate, with the chemical formula C₆H₅NO₄ and CAS number 1865-01-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its nitro and formate functional groups, has garnered attention due to its versatile applications in synthetic chemistry, drug development, and material science. The unique structural properties of p-Nitrophenyl Formate make it a valuable intermediate in various chemical reactions, particularly in the synthesis of more complex molecules.

The nitro group attached to the phenyl ring imparts a range of reactivity that is exploited in multiple synthetic pathways. This reactivity is particularly useful in the preparation of pharmaceuticals, where selective functionalization is crucial. Recent studies have highlighted the role of p-Nitrophenyl Formate in the synthesis of bioactive molecules, including those with potential therapeutic applications. The compound's ability to undergo nucleophilic substitution reactions makes it a preferred choice for constructing heterocyclic frameworks, which are common in many drug molecules.

In addition to its role as a synthetic intermediate, p-Nitrophenyl Formate has been explored for its properties in material science. Researchers have investigated its behavior as a precursor in the formation of polymers and coatings, where its stability and reactivity contribute to the development of advanced materials. The incorporation of the nitro group into these materials can enhance their mechanical and chemical properties, making them suitable for high-performance applications.

Recent advancements in green chemistry have also focused on optimizing the synthesis of p-Nitrophenyl Formate. Efforts have been made to develop more sustainable methods that minimize waste and reduce energy consumption. These innovations align with the broader goals of reducing the environmental impact of chemical manufacturing processes. By employing catalytic systems and solvent-free reactions, researchers have been able to achieve higher yields and purities of p-Nitrophenyl Formate, thereby improving its practicality for industrial applications.

The pharmaceutical industry has particularly benefited from the use of p-Nitrophenyl Formate as a building block for drug discovery. Its structural features allow for easy modification, enabling chemists to tailor molecules for specific biological targets. For instance, derivatives of p-Nitrophenyl Formate have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro group can be reduced to an amine or further functionalized, providing multiple pathways for drug design.

Another area where p-Nitrophenyl Formate has shown promise is in the development of agrochemicals. The compound's reactivity makes it useful in synthesizing herbicides and pesticides that target specific enzymes or metabolic pathways in plants and pests. By understanding the mechanistic aspects of its reactions, chemists can design more effective agrochemicals that offer improved crop protection while minimizing environmental impact.

The analytical chemistry community has also utilized p-Nitrophenyl Formate for method development and validation. Its distinct spectral properties allow it to be detected using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for characterizing complex mixtures and ensuring the purity of chemical products. The reliability of these analytical techniques is crucial for both research and industrial applications.

In conclusion, p-Nitrophenyl Formate (CAS No. 1865-01-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a synthetic intermediate, particularly in pharmaceuticals and material science, underscores its importance in modern chemistry. As research continues to uncover new applications and innovative synthetic routes, the value of this compound is expected to grow further. The ongoing efforts to develop greener and more efficient methods for its production highlight the compound's relevance in addressing contemporary challenges in chemical manufacturing.

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